3,5-Dinitrobenzoic acid
Overview
Description
3,5-Dinitrobenzoic acid is an organic chemical that is an important corrosion inhibitor and is also used in photography . This aromatic compound is used by chemists to identify alcohol components in esters and in the fluorometric analysis of creatinine . It is an odorless, yellowish solid .
Synthesis Analysis
3,5-Dinitrobenzoic acid is obtained from benzoic acid by the nitration reaction with nitric acid in the presence of concentrated sulfuric acid . The nitration can also be started with 3-nitrobenzoic acid, which leads to yields of approximately 98% .
Molecular Structure Analysis
The molecular formula of 3,5-Dinitrobenzoic acid is C7H4N2O6 . It forms an adduct with 3,5-dimethylpyridine and the crystal structure of the adduct has been studied at room temperature and 80K for both undeuterated and deuterated compounds .
Chemical Reactions Analysis
3,5-Dinitrobenzoic acid finds use in the identification of various organic substances, especially alcohols, by derivatization . For such an analysis, the substance to be analyzed is reacted with 3,5-dinitrobenzoic acid in the presence of sulfuric acid in order to form a derivative .
Physical And Chemical Properties Analysis
3,5-Dinitrobenzoic acid is an odorless, yellowish solid . Due to the mesomeric effect of the two nitro groups, it is more acidic (pKa = 2.82) than benzoic acid (pKa = 4.20) and 3-nitrobenzoic acid (pKa = 3.47) .
Scientific Research Applications
Nonlinear Optical Material Development
3,5-Dinitrobenzoic acid: is utilized in the synthesis of organic nonlinear optical (NLO) materials. These materials are crucial for applications in optoelectronics, optical frequency conversion, THz generation, integrated optics, and photonics . The compound’s ability to form hydrogen bonds and its ionic centers make it an attractive candidate for creating new crystal designs with enhanced second-order optical nonlinearities.
Gold Nanoparticle Stabilization
The compound serves as a stabilizing agent in the synthesis of gold nanoparticles (AuNPs), which are prominent in the medical field for their chemical properties and potential bioactivity . 3,5-Dinitrobenzoic acid helps in creating monodispersed AuNPs with high stability, which is essential for biomedical applications like drug delivery and diagnostic assays.
Corrosion Inhibition
As a corrosion inhibitor, 3,5-Dinitrobenzoic acid plays a significant role in protecting metals from corrosion, particularly in industrial settings where metal longevity is critical . Its effectiveness in this application stems from its ability to form a protective layer on the metal surface, preventing oxidative damage.
Photographic Applications
In photography, 3,5-Dinitrobenzoic acid is used for its light-sensitive properties. It can be employed in the development process of photographic films and papers, where it contributes to the image formation and quality enhancement .
Analytical Chemistry
Chemists use 3,5-Dinitrobenzoic acid to identify alcohol components in esters through derivatization methods. This application is vital in the qualitative and quantitative analysis of complex mixtures in research and industrial laboratories .
Fluorometric Analysis
The compound is involved in the fluorometric analysis of creatinine, a diagnostic marker for kidney function3,5-Dinitrobenzoic acid reacts with creatinine to produce a fluorescent compound, allowing for sensitive and accurate measurements of creatinine levels in biological samples .
Pharmaceutical Research
3,5-Dinitrobenzoic acid: is used in the determination of ampicillin, an antibiotic used to treat a variety of bacterial infections. It aids in the quantification of ampicillin in pharmaceutical formulations, ensuring proper dosage and efficacy .
Material Science
The growth and characterization of single crystals for technological applications are also facilitated by 3,5-Dinitrobenzoic acid . Its properties are beneficial in understanding the mechanical, dielectric, and optical characteristics of materials, which is essential for the development of electronic devices .
Safety And Hazards
properties
IUPAC Name |
3,5-dinitrobenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4N2O6/c10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15/h1-3H,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYWYYJYRVSBHJQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1[N+](=O)[O-])[N+](=O)[O-])C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4N2O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
57542-56-0 (silver salt) | |
Record name | 3,5-Dinitrobenzoic acid | |
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DSSTOX Substance ID |
DTXSID7059195 | |
Record name | 3,5-Dinitrobenzoic acid | |
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Molecular Weight |
212.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid; [Merck Index] Light yellow crystalline solid; [Sigma-Aldrich MSDS] | |
Record name | 3,5-Dinitrobenzoic acid | |
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Vapor Pressure |
0.00000141 [mmHg] | |
Record name | 3,5-Dinitrobenzoic acid | |
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Product Name |
3,5-Dinitrobenzoic acid | |
CAS RN |
99-34-3 | |
Record name | 3,5-Dinitrobenzoic acid | |
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Record name | 3,5-Dinitrobenzoic acid | |
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Record name | 3,5-DINITROBENZOIC ACID | |
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Record name | Benzoic acid, 3,5-dinitro- | |
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Record name | 3,5-Dinitrobenzoic acid | |
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Record name | 3,5-dinitrobenzoic acid | |
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Record name | 3,5-Dinitrobenzoic acid | |
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Record name | 3,5-DINITROBENZOIC ACID | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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